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Chemical and Pharmaceutical Profile

Cetrorelix acetate is a synthetic decapeptide with gonadotropin-releasing hormone (GnRH) antagonistic

activity. Its molecular weight is 1431.06 as the anhydrous free base, and it functions as a competitive

inhibitor at pituitary GnRH receptors [1] [2]. The structural formula is: Ac-D-Nal1-D-Cpa2-D-Pal3-Ser4-

Tyr5-D-Cit6-Leu7-Arg8-Pro9-D-Ala10-NH2 [2].

Reconstitution Procedure

Materials Required:

Cetrorelix acetate vial (0.25 mg or 3 mg strength)

Sterile Water for Injection
Alcohol swabs

1.0 mL pre-filled syringe (provided with commercial kits)

Step-by-Step Protocol:

Aseptic Preparation: Clean the work surface and wash hands thoroughly. Use alcohol swabs to

disinfect the rubber stoppers of both cetrorelix vial and sterile water container.
Solution Transfer: Draw 1.0 mL of Sterile Water for Injection into the provided pre-filled syringe.

Reconstitution: Slowly inject the Sterile Water for Injection into the cetrorelix acetate vial containing
the lyophilized powder.

Mixing Technique: Gently swirl the vial until the powder is completely dissolved. Do not shake
vigorously as this may cause denaturation of the peptide.
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Visual Inspection: Check the reconstituted solution for clarity and absence of particulate matter

before administration.
Storage: Administer immediately after reconstitution. If delayed storage is necessary, keep at 2-8°C

for up to 24 hours [2].

Pharmacological Properties

Table 1: Pharmacokinetic Parameters of Cetrorelix in Healthy Female Subjects [2]

Parameter Single Dose 3 mg
Single Dose
0.25 mg

Multiple Dose
0.25 mg

tmax (h) 1.5 (0.5-2)* 1.0 (0.5-1.5)* 1.0 (0.5-2)*

t1/2 (h) 62.8 (38.2-108)* 5.0 (2.4-48.8)* 20.6 (4.1-179.3)*

Cmax (ng/mL) 28.5 (22.5-36.2) 4.97 (4.17-
5.92)

6.42 (5.18-7.96)

AUC (ng·h/mL) 536 (451-636) 31.4 (23.4-
42.0)

44.5 (36.7-54.2)

Bioavailability 85% (mean absolute bioavailability
following SC administration)

Protein Binding 86% (to human plasma)

Volume of
Distribution

1.16 L/kg

Clearance 1.28 mL/min·kg

*Median (min-max)

Mechanism of Action
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Mechanism Diagram Title: Cetrorelix Competitive GnRH Receptor Antagonism

Cetrorelix competitively binds to GnRH receptors in the anterior pituitary without activating them,

preventing endogenous GnRH from initiating the signaling cascade that leads to LH and FSH release [1] [3]

[4]. This immediate suppression of gonadotropin secretion is dose-dependent and reversible after

discontinuation [2].

Research Applications and Protocols

In Vitro Fertilization (IVF) Research Protocol

Table 2: Clinical Efficacy of Cetrorelix in Phase 3 Trials [2]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s523236?utm_src=pdf-body-img
https://go.drugbank.com/drugs/DB00050
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cetrorelix
https://hcp.merckgroup.com/sg-en/fertility/portfolio/cetrotide/mode-of-action.html
https://www.drugs.com/pro/cetrotide.html
https://www.drugs.com/pro/cetrotide.html
https://www.smolecule.com/products/s523236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Parameter
Cetrorelix 3 mg
(Single Dose)

Cetrorelix 0.25 mg
(Multiple Dose)

Cetrorelix 0.25 mg (Non-
comparative)

Number of
Subjects

115 159 303

hCG
Administered (%)

98.3 96.2 96.0

Oocyte Pick-up
(%)

98.3 94.3 93.1

LH-surge (%) ≤3.0 ≤2.0 ≤1.5

Multiple-Dose Protocol:

Initiate cetrorelix (0.25 mg) on stimulation day 5-6 (typically when leading follicles reach 12-14 mm

diameter) [2] [5]
Continue daily administration until and including the day of ovulation induction

Monitor follicular development via ultrasound and serum estradiol levels
Administer hCG when ≥3 follicles reach ≥17 mm diameter

Single-Dose Protocol:

Administer single 3 mg dose when adequate estradiol levels are obtained (typically ≥400 pg/mL),
usually on day 7 of stimulation (range day 5-12) [2]

If hCG is not administered within 4 days of 3 mg dose, supplement with 0.25 mg daily until hCG
administration

Oncology Research Applications

Beyond reproductive research, cetrorelix has applications in studying hormone-sensitive cancers due to its

ability to suppress gonadotropins and consequently sex steroid production [5] [3]. This is particularly

relevant for prostate cancer research where androgenic stimulation fuels tumor growth [3].

Analytical Methods and Stability

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.drugs.com/pro/cetrotide.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10201282/
https://www.drugs.com/pro/cetrotide.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10201282/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cetrorelix
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cetrorelix
https://www.smolecule.com/products/s523236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Metabolism: In vitro studies demonstrate cetrorelix is stable against phase I and II metabolism but is

transformed by peptidases, with the (1-4) peptide being the predominant metabolite [1] [2].

Excretion: Following subcutaneous administration, only 2-4% of the dose is eliminated in urine as

unchanged cetrorelix, while 5-10% is eliminated as cetrorelix and metabolites in bile [2].

Safety and Tolerability Profile

The most commonly reported adverse effects in clinical studies were mild, transient local reactions at the

injection site, including redness, swelling, and pain [5]. Systemic allergic reactions are rare. The GnRH

antagonist protocol significantly reduces the risk of ovarian hyperstimulation syndrome (OHSS) compared to

agonist protocols [5].

Regulatory and Market Context

The cetrorelix acetate API market is growing at a CAGR of 5-7.8%, driven by increasing demand for

assisted reproductive technologies [6] [7]. Recent U.S. government initiatives aim to expand access to IVF

therapies, potentially increasing research utilization [8].

Troubleshooting Guide

Incomplete Dissolution: Ensure using proper Sterile Water for Injection and gentle swirling motion

Precipitation: Reconstitute immediately before use; avoid storage of reconstituted solution beyond
24 hours

Variable Response: Consider subject factors including body mass, renal function, and concomitant
medications

Conclusion

Cetrorelix acetate represents a valuable research tool for controlled modulation of the hypothalamic-

pituitary-gonadal axis. Its reconstitution with Sterile Water for Injection yields a stable solution suitable for

subcutaneous administration in both single (3 mg) and multiple (0.25 mg) dose regimens. The competitive

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://go.drugbank.com/drugs/DB00050
https://www.drugs.com/pro/cetrotide.html
https://www.drugs.com/pro/cetrotide.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10201282/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10201282/
https://www.smolecule.com/products/s523236?utm_src=pdf-body
https://www.linkedin.com/pulse/united-states-cetrorelix-acetate-api-market-size-application-mqqdc/
https://www.archivemarketresearch.com/reports/cetrorelix-acetate-api-64952
https://www.emdserono.com/us-en/company/news/press-releases/agreement-with-u-s-government-to-expand-access-to-ivf-therapies-16-10-2025.html
https://www.smolecule.com/products/s523236?utm_src=pdf-body
https://www.smolecule.com/products/s523236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


antagonism of GnRH receptors provides immediate, reversible suppression of gonadotropin secretion,

making it particularly useful for reproduction research and studies of hormone-dependent pathologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://go.drugbank.com/drugs/DB00050
https://www.drugs.com/pro/cetrotide.html
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cetrorelix
https://hcp.merckgroup.com/sg-en/fertility/portfolio/cetrotide/mode-of-action.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10201282/
https://www.linkedin.com/pulse/united-states-cetrorelix-acetate-api-market-size-application-mqqdc/
https://www.archivemarketresearch.com/reports/cetrorelix-acetate-api-64952
https://www.emdserono.com/us-en/company/news/press-releases/agreement-with-u-s-government-to-expand-access-to-ivf-therapies-16-10-2025.html
https://www.smolecule.com/products/b523236#cetrorelix-reconstitution-with-sterile-water
https://www.smolecule.com/products/b523236#cetrorelix-reconstitution-with-sterile-water
https://www.smolecule.com/products/b523236#cetrorelix-reconstitution-with-sterile-water
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s523236?utm_src=pdf-bulk
https://www.smolecule.com/products/s523236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s523236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

